Cas no 1208249-77-7 (3-Sulfanyl-1,2,4triazolo4,3-apyridine-6-carboxylic Acid)

• Product Name: 3-Sulfanyl-1,2,4triazolo4,3-apyridine-6-carboxylic Acid
• CAS No: 1208249-77-7
• MF: C₇H₅N₃O₂S
• MW: 195.198499441147
• MDL: MFCD20660541
• CID: 5053675
• PubChem ID: 59233085
• Update Time: 2025-06-29

3-Sulfanyl-1,2,4triazolo4,3-apyridine-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-sulfanyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• 3-sulfanylidene-2H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• Z1983101201
• 3-mercapto-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• 3-Sulfanyl-1,2,4triazolo4,3-apyridine-6-carboxylic Acid

• MDL： MFCD20660541
• Inchi： 1S/C7H5N3O2S/c11-6(12)4-1-2-5-8-9-7(13)10(5)3-4/h1-3H,(H,9,13)(H,11,12)
• InChI Key： QSXOAGNOSNEJCN-UHFFFAOYSA-N
• SMILES： S=C1NN=C2C=CC(C(=O)O)=CN21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 383
• XLogP3: -0.1
• Topological Polar Surface Area: 97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 3-Sulfanyl-1,2,4triazolo4,3-apyridine-6-carboxylic Acid

Introduction to 3-Sulfanyl-1,2,4triazolo4,3-apyridine-6-carboxylic Acid (CAS No: 1208249-77-7)

3-Sulfanyl-1,2,4triazolo4,3-apyridine-6-carboxylic Acid, identified by its CAS number 1208249-77-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the triazolopyridine class, a scaffold that has been extensively explored for its potential biological activities. The presence of a sulfanyl group and a carboxylic acid moiety further enhances its chemical diversity, making it a promising candidate for various therapeutic applications.

The 1,2,4triazolo4,3-apyridine core structure is known for its ability to interact with multiple biological targets, including enzymes and receptors. This structural motif has been incorporated into numerous drug candidates due to its favorable pharmacokinetic properties and potential to modulate biological pathways. The 6-carboxylic acid functional group not only contributes to the compound's solubility but also provides a site for further chemical modifications, enabling the synthesis of derivatives with enhanced biological activity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. 3-Sulfanyl-1,2,4triazolo4,3-apyridine-6-carboxylic Acid has been studied for its potential role in various pharmacological contexts. For instance, researchers have investigated its interactions with enzymes involved in inflammation and pain signaling. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

Moreover, the sulfanyl group in 3-Sulfanyl-1,2,4triazolo4,3-apyridine-6-carboxylic Acid has been shown to enhance binding affinity to certain biological targets. This feature makes it an attractive scaffold for designing molecules with improved selectivity and efficacy. The carboxylic acid moiety also provides a versatile handle for further derivatization, allowing chemists to explore different chemical space and optimize pharmacological profiles.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of heterocyclic compounds for their potential biological activity. 3-Sulfanyl-1,2,4triazolo4,3-apyridine-6-carboxylic Acid has been subjected to virtual screening using molecular docking techniques to identify its binding interactions with various protein targets. These studies have revealed promising binding affinities with enzymes implicated in metabolic disorders and neurodegenerative diseases.

The synthesis of 3-Sulfanyl-1,2,4triazolo4,3-apyridine-6-carboxylic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the sulfanyl group and the carboxylic acid functionality necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve efficient synthesis of this compound.

In addition to its potential therapeutic applications, 3-Sulfanyl-1,2,4triazolo4,3-apyridine-6-carboxylic Acid has been explored as a building block for more complex drug candidates. By incorporating this scaffold into larger molecules through medicinal chemistry strategies such as fragment-based drug design or structure-based drug design (SBDD), researchers aim to develop novel therapeutics with improved pharmacological properties.

The carboxylic acid group in 3-Sulfanyl-1,2,4triazolo4,3-apyridine-6-carboxylic Acid can be further functionalized to introduce additional pharmacophores or improve solubility. For example, esterification or amidation of the carboxylic acid can yield derivatives with enhanced bioavailability or targeted delivery properties. These modifications are crucial for optimizing drug candidates for clinical development.

Recent studies have also highlighted the importance of understanding the metabolic stability of 3-Sulfanyl-1,2,4triazolo4,3-apyridine-6-carboxylic Acid in vivo. Metabolic profiling using techniques such as liquid chromatography-mass spectrometry (LC/MS) has provided insights into how this compound is processed by enzymes in the liver and other tissues. This information is vital for predicting drug-drug interactions and designing more stable analogs.

The sulfanyl group in 3-Sulfanyl-1,2,4triazolo4,3-apyridine-6-carboxylic Acid has been shown to influence both electronic and steric properties of the molecule. This feature makes it an excellent candidate for modulating electronic effects in drug design. By tuning the electronic properties through substituent effects or through conjugation with other heterocyclic systems, 3-Sulfanyl -1 , 2 , 4 tri azo lo - - - - - - - - -- - -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ------ * * * * * * * * * * * * * * * * pyrido line derivatives can be designed with specific biological activities.*>*>*>*>*>*>*>*>*>*>*>*>*>*>*>*>*